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Valiolamine Inhibitory Activity Data
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Isoform /

Enzyme Source
Enzyme Type

Inhibitory Activity (ICso or
other measure)

Experimental Context /
Notes

Porcine Intestine Sucrase

[1] [2]

Maltase

Isomaltase

Rat Liver [3] o-Glucosidase |

a-Glucosidase
1]

More potent than valienamine,
validamine, and
hydroxyvalidamine [1].

More potent than valienamine,
validamine, and
hydroxyvalidamine [1].

More potent than valienamine,
validamine, and

hydroxyvalidamine [1].

ICs0 = 12 UM [3].

ICs0 = 12 pM [3].

Fermentation broth isolate;
direct comparison with other
aminocyclitols.

Tested on purified enzyme
preparations.
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Isoform / Inhibitory Activity (ICso or Experimental Context /
Enzyme Source

Enzyme Type other measure) Notes

Lysosomal a- Ki = 8.1 uM (maltose Competitive inhibitor.

Glucosidase substrate); Ki= 11 yM

(glycogen substrate) [3].

Voglibose Porcine ICs0=1.5 % 1072 uM [3]. Data for voglibose, a drug
(Valiolamine Intestinal derived from valiolamine.
Derivative) [3] Maltase

Porcine ICs0 =4.6 x 1073 uM [3].

Intestinal

Sucrase

Experimental Methodologies

The data in the table above were generated using standard enzymatic assays. Here are the typical protocols

for such experiments:

¢ Enzyme Preparation: a-Glucosidases are often purified from tissue sources (e.g., porcine intestine,
rat liver) or obtained commercially [3].

¢ Inhibition Assay: The assay mixture contains the enzyme, a suitable buffer (e.g., phosphate buffer,
pH around 6.8 for intestinal enzymes), a substrate (such as maltose, sucrose, or p-nitrophenyl-a-D-
glucopyranoside), and the inhibitor (valiolamine) at various concentrations [3].

¢ Reaction and Detection: The reaction is initiated by adding the substrate and incubated at a
constant temperature (typically 37°C). The reaction is stopped after a fixed time, and the product
(e.g., glucose or p-nitrophenol) is measured spectrophotometrically [3].

o Data Analysis: The rate of reaction at each inhibitor concentration is calculated. The ICso value (the
concentration of inhibitor required to reduce enzyme activity by 50%) is determined by plotting the
percentage of enzyme activity against the logarithm of the inhibitor concentration [3].

The following diagram illustrates the workflow for a typical enzyme inhibition experiment.
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Research Context and Comparisons

¢ Natural Origin and Analogs: Valiolamine is an aminocyclitol produced by the bacterium
Streptomyces hygroscopicus [1]. It serves as the core structural moiety for the anti-diabetic drug
voglibose, which is a valiolamine derivative [3] [4].

¢ Mechanism of Action: Valiolamine and its derivatives act as competitive inhibitors of alpha-
glucosidases [3]. Their structure mimics that of alpha-D-glucose, allowing them to bind to the active
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site of the enzyme and prevent the breakdown of complex carbohydrates, thereby reducing glucose
absorption [3].

e Therapeutic Potential: The primary research interest in valiolamine has been for managing
postprandial hyperglycemia in diabetes [3]. Interestingly, a patent also suggests that valiolamine
and its derivatives can inhibit carbohydrate absorption in the gut to reduce blood ammonia levels,
presenting a potential application for treating hepatic encephalopathy [5].

Knowledge Gaps and Future Research

The existing data, while valuable, is not comprehensive enough for a full comparative guide. Key limitations

include:

¢ Isoform Specificity in Humans: The available data is largely from animal enzymes. The inhibitory
profile of valiolamine against specific human alpha-glucosidase isoforms (e.g., MGAM, GAA)

remains to be fully elucidated.

e Broader Comparative Data: A direct, quantitative comparison of valiolamine's potency against a
wide range of alternative inhibitors (e.g., acarbose, miglitol) across the same set of enzyme isoforms
is not available in the searched literature.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b581114#valiolamine-specificity-for-different-alpha-

glucosidase-isoforms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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